3,8-dibromo-7-hydroxy-4-methyl-2H-chromen-2-one

• Molecular Formula: C10H6Br2O3
• Molecular Weight: 333.96 g/mol
• IUPAC Name: 3,8-dibromo-7-hydroxy-4-methylchromen-2-one
• InChI: InChI=1S/C10H6Br2O3/c1-4-5-2-3-6(13)8(12)9(5)15-10(14)7(4)11/h2-3,13H,1H3
• InChI Key: MSOLROYRAHCJNK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2Br)O)Br
• Synonyms: 3,8-dibromo-7-hydroxy-4-methylchromen-2-one; 3,8-dibromo-HMCO

Description

3,8-dibromo-7-hydroxy-4-methyl-1-benzopyran-2-one is a hydroxycoumarin.

Scientific Research Applications

Antioxidant and Biological Activities

Compounds structurally related to 3,8-dibromo-7-hydroxy-4-methyl-2H-chromen-2-one, particularly those within the coumarin and chromenone families, have been extensively studied for their antioxidant properties. For example, coumarins, which share a similar core structure with chromen-2-one derivatives, exhibit significant antioxidant activity due to their ability to act as free radical scavengers. This activity is largely attributed to the planar structure of the coumarin nucleus, allowing for charge delocalization between the carbonyl group of the lactone and the aromatic ring, enhancing its antioxidant potential (F. C. Torres et al., 2014).

Additionally, chromones and their derivatives, including 3-hydroxycoumarin and its analogs, are recognized for their remarkable antioxidant capabilities. These properties are linked to the presence of hydroxyl groups that play a crucial role in radical scavenging activities, indicating that modifications such as bromination and methylation on the chromen-2-one core could potentially enhance these effects (Preeti Yadav et al., 2014).

Synthetic Protocols and Chemical Reactivity

The synthetic accessibility of chromen-2-one derivatives is crucial for exploring their biological applications. Studies on 6H-benzo[c]chromen-6-ones, which are closely related to the compound , outline various synthetic protocols that could be applicable to this compound. These methods include Suzuki coupling reactions, radical-mediated cyclization, and metal or base-catalyzed cyclization, offering pathways for functionalization and derivatization to enhance biological activity (Ofentse Mazimba, 2016).